16,16-Dimethyl Prostaglandin E2

• CAS No.: 39746-25-3
• Product Name: 16,16-Dimethyl Prostaglandin E2
• Molecular Formula: C22H36O5
• Molecular Weight: 380.5 g/mol
• IUPAC Name: (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4,4-dimethyloct-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C22H36O5/c1-4-5-14-22(2,3)20(25)13-12-17-16(18(23)15-19(17)24)10-8-6-7-9-11-21(26)27/h6,8,12-13,16-17,19-20,24-25H,4-5,7,9-11,14-15H2,1-3H3,(H,26,27)/b8-6-,13-12+/t16-,17-,19-,20-/m1/s1
• Standard InChIKey: QAOBBBBDJSWHMU-WMBBNPMCSA-N
• Isomeric SMILES: CCCCC(C)(C)[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)O)O)O
• SMILES: CCCCC(C)(C)C(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O
• Canonical SMILES: CCCCC(C)(C)C(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O
• Appearance: Assay:≥98%A solution in methyl acetate
• Description: 16,16-dimethylprostaglandin E2 is a prostanoid that is prostaglandin E2 in which both of the hydrogens at position 16 have been replaced by methyl groups. A synthetic analogue of prostaglandin E2, it is a potent inhibitor of pancreatic function and growth of experimental tumors. It also protects the gastric mucosa, prevents ulceration, and promotes the healing of peptic ulcers. It has a role as a radiation protective agent, an anti-ulcer drug and a gastrointestinal drug. It is a prostanoid, a monocarboxylic acid, a secondary allylic alcohol and a member of cyclopentanones.; A synthetic prostaglandin E analog that protects the gastric mucosa, prevents ulceration, and promotes the healing of peptic ulcers. The protective effect is independent of acid inhibition. It is also a potent inhibitor of pancreatic function and growth of experimental tumors.
• Synonyms: 16,16 Dimethyl PGE2; 16,16 Dimethylprostaglandin E2; 16,16-Dimethyl-PGE2; 16,16-Dimethylprostaglandin E2; E2, 16,16-Dimethylprostaglandin
• PubChem Compound: 5283066
• Last Modified: Nov 11 2021